Cas no 2639427-45-3 (3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid
• CAS No: 2639427-45-3
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5665265
• PubChem ID: 165898338
• Update Time: 2025-10-28

3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27685860
• 2639427-45-3
• 3-[(2-{[(tert-butoxy)carbonyl]amino}cyclopentyl)sulfanyl]propanoic acid
• 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid

• Inchi： 1S/C13H23NO4S/c1-13(2,3)18-12(17)14-9-5-4-6-10(9)19-8-7-11(15)16/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： YPKVHAJXSJMUKK-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1CCCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid

Research Briefing on 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid (CAS: 2639427-45-3)

In recent years, the compound 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid (CAS: 2639427-45-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amine and a sulfanylpropanoic acid moiety, has been explored for its potential applications in drug discovery and development. The Boc group serves as a versatile protecting group in organic synthesis, while the sulfanylpropanoic acid moiety may contribute to bioactivity through interactions with biological targets.

Recent studies have focused on the synthesis and functionalization of 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid as a key intermediate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the synthesis of cyclopentane-based peptidomimetics, which are being investigated for their potential as protease inhibitors. The compound's ability to mimic peptide bonds while offering enhanced metabolic stability makes it a promising candidate for targeting enzymes involved in diseases such as cancer and viral infections.

In addition to its role as a synthetic intermediate, 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid has been evaluated for its direct biological activity. A study in Bioorganic & Medicinal Chemistry Letters (2022) reported that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting potential applications in kinase-targeted therapies. The sulfanylpropanoic acid moiety was found to interact with the ATP-binding site of the kinases, providing a basis for further structural optimization to improve potency and selectivity.

The pharmacokinetic properties of 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid and its derivatives have also been a subject of investigation. Research conducted by pharmaceutical companies indicates that the Boc-protected amine enhances the compound's solubility and stability under physiological conditions, which is crucial for oral bioavailability. However, challenges remain in optimizing the balance between lipophilicity and aqueous solubility to ensure effective tissue penetration and target engagement.

Future directions for research on 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid include exploring its applications in targeted drug delivery systems and as a scaffold for the development of multifunctional therapeutics. For example, conjugation of this compound with nanoparticles or antibodies could enable site-specific delivery of therapeutic payloads. Additionally, computational modeling and structure-activity relationship (SAR) studies are expected to play a key role in identifying novel derivatives with improved efficacy and safety profiles.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}cyclopentyl)sulfanylpropanoic acid (CAS: 2639427-45-3) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research efforts are likely to uncover new applications and optimize its therapeutic potential, contributing to advancements in the treatment of various diseases.